Cas no 10101-86-7 (Tetrathionic acid,sodium salt (1:2))

• Product Name: Tetrathionic acid,sodium salt (1:2)
• CAS No: 10101-86-7
• MF: H₂Na₂O₆S₄
• MW: 272.25181722641
• CID: 118357
• PubChem ID: 159261
• Update Time: 2025-04-18

Tetrathionic acid,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Tetrathionic acid,sodium salt (1:2)
• Disodium tetrathionate
• SODIUM TETRATHIONATE DIHYDRATE
• Tetrathionic acid, disodium salt
• Tetrathionic acid, sodium salt (1:2)
• 10101-86-7
• EINECS 233-260-0
• Sodium tetrathionate,90%
• 233-260-0
• TYSODIVRTHAMGD-UHFFFAOYSA-N

• Inchi： 1S/2Na.H2O6S4/c;;1-9(2,3)7-8-10(4,5)6/h;;(H,1,2,3)(H,4,5,6)/q2*+1;
• InChI Key： TYSODIVRTHAMGD-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)SSS(=O)(=O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 271.85306
• Monoisotopic Mass: 225.873421
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176

Experimental Properties

• Density: 2.418
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 114.4
• LogP: 2.13500